Cas no 159954-28-6 (6-Chloro-3-indolyl β-D-Glucopyranoside)

• Product Name: 6-Chloro-3-indolyl β-D-Glucopyranoside
• CAS No: 159954-28-6
• MF: C₁₄H₁₆ClNO₆
• MW: 329.732943534851
• MDL: MFCD00467206
• CID: 65545
• PubChem ID: 10286593
• Update Time: 2025-11-01

6-Chloro-3-indolyl β-D-Glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-indoxyl-beta-D-glucopyranoside
• 6-Chloro-3-indolyl β-D-glucopyranoside
• Salmon-beta-D-Glc
• 6-Chloro-3-indolyl beta-D-glucopyranoside
• 6-CHLORO-3-INDOLYL-BETA-D-GALACTOPYRANOSIDE
• 6-CHLORO-3-INDOLYL-β-D-GALACTOPYRANOSIDE
• ROSE-GAL
• SALMON-GAL
• SALMON GLU
• RED-GAL(R)
• ROSE(TM)-GAL
• SALMON GLUCOSIDE
• SALMON GALACTOSIDE
• ROSE(TM)-GLUCOSIDE
• SALMON(TM)-BETA-D-GAL
• SALMON(TM)-BETA-D-GLC
• (2S,3R,4S,5S,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• (2S,3R,4S,5S,6R)-2-[(6-CHLORO-1H-INDOL-3-YL)OXY]-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• 6-Chloro-3-indolyl b-D-galactopyranoside
• CS-0337007
• 6-Chloro-3-indolyl b-D-glucopyranoside
• AMY41709
• 6-chloro-3-indolyl -d-glucopyranoside
• 6-Chloro-3-(b-D-galactopyranosyloxy)indole
• 6-Chloro-3-indolyl beta-D-Galactopyranoside
• 159954-28-6
• Red-Gal
• 6-chloro-3-indolyl-beta-d-glucopyranoside
• MFCD00467206
• 6-Chloro-3-indolyl-?-D-galactopyranoside
• Salmon Gal
• C-5020
• 6-Chloro-3-indoxyl-beta-D-glucopyranoside, Rose glucoside
• Rose Gal
• SCHEMBL234501
• 6-CHLORO-1H-INDOL-3-YL--D-GALACTOPYRANOSIDE
• (2S,3R,4S,5R,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 6-Chloro-3-indolyl β-D-Glucopyranoside

• MDL： MFCD00467206
• Inchi： 1S/C14H16ClNO6/c15-6-1-2-7-8(3-6)16-4-9(7)21-14-13(20)12(19)11(18)10(5-17)22-14/h1-4,10-14,16-20H,5H2/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： OQWBAXBVBGNSPW-RKQHYHRCSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 329.06700
• Monoisotopic Mass: 329.066615
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 0.5

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.641
• Boiling Point: 630.2 °C at 760 mmHg
• Flash Point: 334.9 °C
• Refractive Index: 1.717
• PSA: 115.17000
• LogP: 0.00000

6-Chloro-3-indolyl β-D-Glucopyranoside Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-21
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 6-Chloro-3-indolyl β-D-Glucopyranoside

Professional Introduction to 6-Chloro-3-indolyl β-D-Glucopyranoside (CAS No. 159954-28-6)

6-Chloro-3-indolyl β-D-Glucopyranoside, identified by the chemical identifier CAS No. 159954-28-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This glycoside derivative combines the structural features of an indole moiety with a glucose moiety, linked via a β-glycosidic bond. The presence of a chlorine substituent at the 6-position of the indole ring introduces unique electronic and steric properties, making this compound a versatile scaffold for medicinal chemistry applications.

The synthesis and characterization of 6-Chloro-3-indolyl β-D-Glucopyranoside have been subjects of extensive research due to its potential biological activity. The indole core is well-documented for its pharmacological relevance, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The addition of a glycosidic linkage not only modifies the solubility and metabolic stability of the compound but also influences its interaction with biological targets.

In recent years, there has been growing interest in exploring the therapeutic potential of indole derivatives as modulators of key biological pathways. 6-Chloro-3-indolyl β-D-Glucopyranoside has been investigated for its role in modulating enzyme activity and receptor binding. Studies have suggested that this compound may interact with transcription factors and signaling proteins, potentially leading to novel therapeutic strategies for chronic diseases.

One of the most compelling aspects of 6-Chloro-3-indolyl β-D-Glucopyranoside is its ability to serve as a precursor in the development of more complex pharmacophores. Researchers have utilized this compound to synthesize analogs with enhanced bioavailability and targeted action. The chlorine substituent at the 6-position provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The glycosidic linkage in 6-Chloro-3-indolyl β-D-Glucopyranoside also contributes to its stability under various conditions, making it a valuable intermediate in drug formulation. This stability is particularly important in pharmaceutical development, where compounds must withstand storage conditions and biological environments without degradation.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 6-Chloro-3-indolyl β-D-Glucopyranoside for potential drug candidates. Molecular docking studies have identified promising interactions between this compound and biological targets such as kinases and nuclear receptors. These findings have guided experimental efforts toward optimizing the molecule's pharmacological profile.

The role of β-D-Glucopyranoside moieties in enhancing drug delivery has also been explored. By incorporating this sugar moiety, researchers aim to improve oral bioavailability and reduce toxicity. This approach aligns with current trends in pharmaceutical design, where targeting metabolic pathways is crucial for developing effective therapeutics.

In conclusion, 6-Chloro-3-indolyl β-D-Glucopyranoside (CAS No. 159954-28-6) represents a promising compound in medicinal chemistry with diverse applications. Its unique structural features make it an attractive scaffold for further derivatization, while its stability and potential biological activity position it as a candidate for novel drug development. As research continues to uncover new therapeutic targets and methodologies, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.